Cas no 2741-12-0 (3,3-dimethyl-1-(2-methylphenyl)thiourea)

3,3-dimethyl-1-(2-methylphenyl)thiourea structure
2741-12-0 structure
Product Name:3,3-dimethyl-1-(2-methylphenyl)thiourea
CAS No:2741-12-0
MF:C10H14N2S
MW:194.296560764313
CID:289858
PubChem ID:4071901
Update Time:2025-04-19

3,3-dimethyl-1-(2-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N,N-dimethyl-N'-(2-methylphenyl)-
    • 1,1-dimethyl-3-(2-methylphenyl)thiourea
    • 3,3-dimethyl-1-(2-methylphenyl)thiourea
    • AC1N3X4R
    • AC1Q3W2K
    • N,N-Dimethyl-N'-o-tolyl-thioharnstoff
    • N,N-dimethyl-N'-o-tolyl-thiourea
    • NSC163909
    • STL362917
    • DTXSID10399018
    • 1,1-dimethyl-3-(ortho-tolyl)-2-thiourea
    • 2741-12-0
    • 1-Dimethyl-3-tolyl thiourea
    • SCHEMBL5443486
    • AKOS008944495
    • NSC-163909
    • Inchi: 1S/C10H14N2S/c1-8-6-4-5-7-9(8)11-10(13)12(2)3/h4-7H,1-3H3,(H,11,13)
    • InChI Key: CVEXTBNTGSXEQS-UHFFFAOYSA-N
    • SMILES: S=C(N(C)C)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 194.08792
  • Monoisotopic Mass: 194.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • PSA: 15.27
  • LogP: 2.32640

3,3-dimethyl-1-(2-methylphenyl)thiourea Pricemore >>

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